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Compound Focus: Palitantin

CAS No.: 140224-89-1

Cat. No.: S8193762

The table below summarizes the PTP1B inhibitory data for several natural compounds for which data is

available, to serve as a point of comparison.

Inhibition Type | Key

Compound Name  Source IC50 Value o
Findings
Phosphoeleganin  Marine ascidian 1.3+ 0.04 uM Pure non-competitive
[1] (Sidnyum inhibitor [1]
elegans)
Viscosol (4) [2] Plant 13.5 uM Reversible, mixed type
(Dodonaea | inhibitor (Ki = 4.6 uM)
viscosa) (2]
Licochalcone A Plant Provided as part of a range (4.3 - The presence of an
[3] (Glycyrrhiza 36.8 uM for initial flavonoids); allyl group in ring B
inflata) precise IC50 for this compound not  may increase activity
detailed in available text [3] [3]
Onion Peel Yellow Onion 0.30 - 0.86 pg/mL (for various Enhanced glucose
Extract [4] (Allium cepa L.) water and ethanol extracts) [4] uptake in insulin-

resistant HepG2 cells

[4]
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Inhibition Type | Key

Compound Name Source IC50 Value o
Findings
LGHO00081 [5] Synthetic Data not fully specified in abstract; Competitive inhibitor
(discovered via identified as a novel competitive with good selectivity for
HTS) inhibitor [5] receptor-type PTPs [5]

Standard Experimental Protocol for PTP1B Inhibition

The following is a generalized summary of the core experimental methodology used to determine the IC50

values, synthesized from multiple research articles [4] [5] [2].

1. Enzyme and Reagents: The assay typically uses a recombinant human PTP1B enzyme, often
the catalytic domain (residues 1-321 or 1-302). The common substrate is p-nitrophenyl phosphate
(PNPP), which is hydrolyzed by PTP1B to the yellow-colored product p-nitrophenol, which can be
measured spectrophotometrically [4] [2].

e 2. Reaction Conditions: The assay is performed in a buffer solution (e.g., pH 7.4) containing
necessary components like dithiothreitol (DTT) to keep the enzyme's active-site cysteine reduced,
and a chelator like EDTA [4]. The reaction is carried out at a standard temperature like 37°C [2].

¢ 3. Inhibitor Testing: The compound or extract to be tested is dissolved in a suitable solvent like
DMSO and then serially diluted to various concentrations. The enzyme is pre-incubated with these
different concentrations of the inhibitor before the reaction is initiated by adding the substrate [5].

¢ 4. Detection and Analysis: The enzymatic reaction is allowed to proceed for a fixed time (e.g., 10-30
minutes) and is then stopped, often by adding a strong base. The amount of p-nitrophenol produced
is measured by its absorbance at 405-415 nm. The percentage inhibition at each inhibitor
concentration is calculated by comparing the activity to a control well with no inhibitor. The IC50 value
is then determined by fitting the concentration-response data to a non-linear regression curve [4] [2].

¢ 5. Kinetic and Specificity Analysis: For promising inhibitors, further studies are conducted to

determine the mechanism of inhibition (e.g., competitive, non-competitive) and the inhibitory constant

(Ki). Selectivity is also often tested against other phosphatases, most critically T-cell protein

tyrosine phosphatase (TCPTP), due to its high structural similarity to PTP1B [6] [7] [1].

The logical workflow of this process is outlined in the diagram below.
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Since the specific data for palitantin is not readily available, you may find the following steps helpful:

e Check Broader Literature: The search results indicate that over 300 natural products have been
evaluated for PTP1B inhibition [3]. A more extensive search in specialized chemistry or pharmacology
databases might yield the information you need.

e Consider Experimental Testing: If the data is critical and unavailable in published works, conducting
the in vitro assay described above would be the definitive approach to obtaining the 1C50 value for
palitantin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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